Cas no 1188398-13-1 (6-O-methyl-12-hydroxy-6-epi-albrassitriol)

• Product Name: 6-O-methyl-12-hydroxy-6-epi-albrassitriol
• CAS No: 1188398-13-1
• MF: C₁₆H₂₈O₄
• MW: 284.391125679016
• CID: 2074252
• PubChem ID: 44557563
• Update Time: 2025-04-21

6-O-methyl-12-hydroxy-6-epi-albrassitriol Chemical and Physical Properties

Names and Identifiers

• 6-O-methyl-12-hydroxy-6-epi-albrassitriol
• ustusol C
• F94011
• (1S,4R,4aS,8aS)-1,2-bis(hydroxymethyl)-4-methoxy-5,5,8a-trimethyl-4a,6,7,8-tetrahydro-4H-naphthalen-1-ol
• CHEBI:208118
• CHEMBL1080769
• 1188398-13-1
• AKOS040762472

• Inchi： 1S/C16H28O4/c1-14(2)6-5-7-15(3)13(14)12(20-4)8-11(9-17)16(15,19)10-18/h8,12-13,17-19H,5-7,9-10H2,1-4H3/t12-,13+,15+,16-/m1/s1
• InChI Key： ZPHNAEGQIWXWGS-BFJAYTPKSA-N
• SMILES： O[C@]1(CO)C(CO)=C[C@H]([C@H]2C(C)(C)CCC[C@@]21C)OC

Computed Properties

• Exact Mass: 284.19875937g/mol
• Monoisotopic Mass: 284.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 424.4±45.0 °C at 760 mmHg
• Flash Point: 210.5±28.7 °C
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

6-O-methyl-12-hydroxy-6-epi-albrassitriol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols